Cas no 164513-49-9 (2-Bromo-1-(bromomethyl)-5-methoxy-3-methylbenzene)

2-Bromo-1-(bromomethyl)-5-methoxy-3-methylbenzene structure
164513-49-9 structure
Product Name:2-Bromo-1-(bromomethyl)-5-methoxy-3-methylbenzene
CAS No:164513-49-9
MF:C9H10Br2O
MW:293.98310136795
MDL:MFCD12405309
CID:4702826
PubChem ID:10266426
Update Time:2025-09-21

2-Bromo-1-(bromomethyl)-5-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(bromomethyl)-5-methoxy-3-methylbenzene
    • XBEAMDITEJRHPE-UHFFFAOYSA-N
    • FCH1345063
    • 2-Bromo-1-bromomethyl-5-methoxy-3-methylbenzene
    • 2-bromo-1-bromomethyl-5-methoxy-3-methyl-benzene
    • 2-Bromo-1-bromomethyl-5-methoxy-3-methylbenzene, AldrichCPR
    • MFCD12405309
    • DTXSID101232207
    • AKOS025404186
    • 2-Bromo-3-(bromomethyl)-5-methoxytoluene
    • EN300-25688109
    • InChI=1/C9H10Br2O/c1-6-3-8(12-2)4-7(5-10)9(6)11/h3-4H,5H2,1-2H
    • SY345757
    • 164513-49-9
    • Benzene, 2-bromo-1-(bromomethyl)-5-methoxy-3-methyl-
    • SCHEMBL2289174
    • 2-Bromo-1-(bromomethyl)-5-methoxy-3-methylbenzene
    • MDL: MFCD12405309
    • Inchi: 1S/C9H10Br2O/c1-6-3-8(12-2)4-7(5-10)9(6)11/h3-4H,5H2,1-2H3
    • InChI Key: XBEAMDITEJRHPE-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC(=CC=1CBr)OC

Computed Properties

  • Exact Mass: 293.90779g/mol
  • Monoisotopic Mass: 291.90984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 3.5

2-Bromo-1-(bromomethyl)-5-methoxy-3-methylbenzene Pricemore >>

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